Pinoxepin
Pinoxepin
Brand Name:
Vulcanchem
CAS No.:
14008-66-3
VCID:
VC20997375
InChI:
InChI=1S/C23H27ClN2O2/c24-19-7-8-23-22(16-19)21(20-5-2-1-4-18(20)17-28-23)6-3-9-25-10-12-26(13-11-25)14-15-27/h1-2,4-8,16,27H,3,9-15,17H2/b21-6-
SMILES:
C1CN(CCN1CCC=C2C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO
Molecular Formula:
C23H27ClN2O2
Molecular Weight:
398.9 g/mol
Pinoxepin
CAS No.: 14008-66-3
Cat. No.: VC20997375
Molecular Formula: C23H27ClN2O2
Molecular Weight: 398.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14008-66-3 |
|---|---|
| Molecular Formula | C23H27ClN2O2 |
| Molecular Weight | 398.9 g/mol |
| IUPAC Name | 2-[4-[(3Z)-3-(2-chloro-6H-benzo[c][1]benzoxepin-11-ylidene)propyl]piperazin-1-yl]ethanol |
| Standard InChI | InChI=1S/C23H27ClN2O2/c24-19-7-8-23-22(16-19)21(20-5-2-1-4-18(20)17-28-23)6-3-9-25-10-12-26(13-11-25)14-15-27/h1-2,4-8,16,27H,3,9-15,17H2/b21-6- |
| Standard InChI Key | RAAHIUIRJUOMAU-MPUCSWFWSA-N |
| Isomeric SMILES | C1CN(CCN1CC/C=C\2/C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO |
| SMILES | C1CN(CCN1CCC=C2C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO |
| Canonical SMILES | C1CN(CCN1CCC=C2C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator